Cas no 1016850-44-4 (3-(2-Methoxyethoxy)propanethioamide)

3-(2-Methoxyethoxy)propanethioamide structure
1016850-44-4 structure
Product Name:3-(2-Methoxyethoxy)propanethioamide
CAS No:1016850-44-4
MF:C6H13NO2S
MW:163.23792052269
MDL:MFCD09946573
CID:4567190
PubChem ID:24707065
Update Time:2023-08-10

3-(2-Methoxyethoxy)propanethioamide Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methoxyethoxy)propanethioamide
    • 3-(2-Methoxyethoxy)propanethioamide
    • MDL: MFCD09946573
    • Inchi: 1S/C6H13NO2S/c1-8-4-5-9-3-2-6(7)10/h2-5H2,1H3,(H2,7,10)
    • InChI Key: DEOJXPUQYFVJMV-UHFFFAOYSA-N
    • SMILES: S=C(CCOCCOC)N

Computed Properties

  • Exact Mass: 163.0667g/mol
  • Monoisotopic Mass: 163.0667g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 97.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 163.24g/mol
  • XLogP3: -0.6
  • Topological Polar Surface Area: 76.6

3-(2-Methoxyethoxy)propanethioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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1016850-44-4 95%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Ambeed
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AN HUI ZE SHENG Technology Co., Ltd.
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